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Compound of Interest

Compound Name: Autac1

Cat. No.: B12418110 Get Quote

Technical Support Center: Autac1
Welcome to the technical support center for Autac1. This resource provides troubleshooting

guidance and answers to frequently asked questions to assist researchers, scientists, and drug

development professionals in their experiments involving Autac1.

Frequently Asked Questions (FAQs)
Q1: What is Autac1 and what is its mechanism of action?

Autac1 is a MetAP2-targeting autophagy-mediated degrader (AUTAC).[1][2][3] It is a

bifunctional molecule containing a fumagillol moiety that binds to Methionine aminopeptidase 2

(MetAP2) and a p-Fluorobenzyl Guanine (FBnG) tag that induces its degradation via the

autophagy pathway.[1][3] The FBnG tag mimics S-guanylation, a post-translational modification

that leads to the K63-linked polyubiquitination of the target protein. The polyubiquitinated

MetAP2 is then recognized by the autophagy receptor p62/SQSTM1, leading to its

sequestration into an autophagosome. The autophagosome subsequently fuses with a

lysosome, resulting in the degradation of MetAP2.

Q2: What is the primary solvent for dissolving Autac1?

The recommended solvent for Autac1 is dimethyl sulfoxide (DMSO). It is sparingly soluble in

aqueous solutions, and direct dissolution in cell culture media is not recommended.

Q3: What is the maximum recommended concentration of DMSO in my cell culture medium?
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To avoid solvent-induced cytotoxicity, the final concentration of DMSO in the cell culture

medium should be kept low, typically below 0.5%. For sensitive cell lines, it is advisable to keep

the DMSO concentration below 0.1%.

Q4: How should I store Autac1 powder and stock solutions?

Autac1 powder should be stored at -20°C for up to 3 years or at 4°C for up to 2 years. Once

dissolved in a solvent, the stock solution should be stored at -80°C for up to 6 months or at

-20°C for up to 1 month. It is recommended to prepare aliquots of the stock solution to avoid

repeated freeze-thaw cycles.
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Issue Possible Cause Recommended Solution

Precipitation or cloudiness

observed in the stock solution.
Incomplete dissolution.

Use newly opened, anhydrous

DMSO as hygroscopic DMSO

can negatively impact

solubility. Gently warm the

solution to 37°C and use

sonication to aid dissolution.

Precipitate forms when diluting

the DMSO stock solution into

aqueous cell culture medium.

Poor solubility of Autac1 in

aqueous solutions.

Ensure the final concentration

of Autac1 in the media is within

its soluble range for your

specific experimental

conditions. Pre-warm the cell

culture medium to 37°C before

adding the Autac1 stock

solution. Add the stock solution

dropwise while gently vortexing

the medium to ensure rapid

and homogenous mixing.

Consider using co-solvents in

the final working solution for in

vivo studies (see table below).

Inconsistent experimental

results.

Degradation of Autac1 in the

working solution.

Prepare fresh working

solutions for each experiment

from a frozen stock. Avoid

storing diluted Autac1 in

aqueous media for extended

periods.

Cytotoxicity from the solvent.

Ensure the final DMSO

concentration is as low as

possible (ideally <0.5%).

Always include a vehicle

control (media with the same

final concentration of DMSO)

in your experiments.
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Quantitative Data Summary
Autac1 Solubility

Solvent Solubility Notes

DMSO 100 mg/mL (107.40 mM)

Sonication and use of newly

opened, anhydrous DMSO are

recommended.

Cell Culture Media (e.g.,

DMEM, RPMI-1640)
Very low

Direct dissolution is not

recommended; dilute from a

DMSO stock solution.

Formulations for In Vivo Studies
For in vivo experiments, a clear stock solution in an appropriate solvent should first be

prepared, followed by the sequential addition of co-solvents.

Protocol Composition
Final Autac1
Concentration

1
10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
2.5 mg/mL (2.69 mM)

2
10% DMSO, 90% (20% SBE-

β-CD in Saline)
2.5 mg/mL (2.69 mM)

3 10% DMSO, 90% Corn Oil 2.5 mg/mL (2.69 mM)

Data sourced from

MedChemExpress.

Experimental Protocols
Protocol for Preparing Autac1 Stock and Working
Solutions for In Vitro Experiments

Prepare the Stock Solution:
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To prepare a 10 mM stock solution, dissolve 9.31 mg of Autac1 in 1 mL of anhydrous

DMSO.

If dissolution is slow, gently warm the vial to 37°C and sonicate until the solution is clear.

Aliquot the stock solution into smaller volumes to avoid multiple freeze-thaw cycles and

store at -80°C.

Prepare the Working Solution:

Thaw an aliquot of the 10 mM Autac1 stock solution at room temperature.

Pre-warm the desired volume of cell culture medium to 37°C.

Calculate the volume of the stock solution needed to achieve the final desired

concentration in your experiment. For example, to prepare 1 mL of a 10 µM working

solution, you will need 1 µL of the 10 mM stock solution (a 1:1000 dilution).

Add the calculated volume of the Autac1 stock solution to the pre-warmed medium.

Immediately mix the solution gently but thoroughly.

The final DMSO concentration in this example would be 0.1%. Always include a vehicle

control with the same final DMSO concentration in your experimental setup.

Visualizations
Autac1 Mechanism of Action
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Caption: Mechanism of Autac1-mediated degradation of MetAP2.

Experimental Workflow for Improving Autac1 Solubility
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Start: Autac1 Powder

Dissolve in Anhydrous DMSO

Is solution clear?

Apply gentle heat (37°C)
and/or sonication

No

Stock Solution (e.g., 10 mM)
Aliquot and store at -80°C

Yes

Prepare Working Solution

Pre-warm aqueous medium
to 37°C

Add stock solution dropwise
to medium while mixing

Observe for precipitation

Solution is ready for experiment

No Precipitation

Troubleshoot:
- Lower final concentration

- Check DMSO quality
- Ensure rapid mixing

Precipitation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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